Cas no 1805472-41-6 (2,3-Bis(trifluoromethyl)-5-iodophenol)

• Product Name: 2,3-Bis(trifluoromethyl)-5-iodophenol
• CAS No: 1805472-41-6
• MF: C₈H₃F₆IO
• MW: 356.003715753555
• CID: 4962351
• Update Time: 2025-06-14

2,3-Bis(trifluoromethyl)-5-iodophenol Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-5-iodophenol

• Inchi： 1S/C8H3F6IO/c9-7(10,11)4-1-3(15)2-5(16)6(4)8(12,13)14/h1-2,16H
• InChI Key： RTTUYKMYHIEYBZ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C(F)(F)F)=C(C(F)(F)F)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 250
• XLogP3: 4
• Topological Polar Surface Area: 20.2

Additional information on 2,3-Bis(trifluoromethyl)-5-iodophenol

Comprehensive Overview of 2,3-Bis(trifluoromethyl)-5-iodophenol (CAS No. 1805472-41-6)

2,3-Bis(trifluoromethyl)-5-iodophenol (CAS No. 1805472-41-6) is a highly specialized fluorinated aromatic compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and advanced materials. With its unique molecular structure featuring trifluoromethyl groups and an iodo substituent, this compound serves as a versatile building block for researchers developing novel chemical entities. The presence of both electron-withdrawing groups and a halogen atom makes it particularly valuable for cross-coupling reactions, a topic frequently searched by chemists exploring palladium-catalyzed transformations.

Recent trends in AI-driven drug discovery and high-throughput screening have increased demand for structurally diverse compounds like 2,3-Bis(trifluoromethyl)-5-iodophenol. Many researchers are actively investigating how such fluorinated phenols can improve drug bioavailability – a hot topic in medicinal chemistry forums. The compound's lipophilicity-enhancing properties, attributed to its CF3 groups, align with current industry focus on optimizing ADME profiles of candidate molecules, as evidenced by numerous Google Scholar searches for "fluorine in drug design".

The synthetic utility of CAS 1805472-41-6 extends beyond pharmaceuticals. Materials scientists are exploring its potential in creating fluorinated liquid crystals and organic electronic materials, addressing growing interest in flexible display technologies. Its iodo functionality enables precise structural modifications through various transition metal-catalyzed reactions, making it valuable for developing OLED intermediates – a subject with rising search volume due to advancements in foldable smartphone screens.

From a retrosynthetic analysis perspective (a popular search term among organic chemists), 2,3-Bis(trifluoromethyl)-5-iodophenol offers multiple disconnection opportunities. The phenol moiety allows for etherification or esterification, while the iodo group participates in Sonogashira, Suzuki-Miyaura, and Heck reactions – all frequently searched named reactions in chemical databases. This multifunctionality explains why the compound appears in patent literature related to kinase inhibitors and PET radiotracers.

Environmental considerations surrounding fluorinated compounds have prompted research into the green chemistry applications of 1805472-41-6. Recent publications explore its use in catalytic fluorination methodologies that reduce waste generation, aligning with industry searches for "sustainable fluorination methods". The compound's stability also makes it suitable for flow chemistry applications, a trending topic in process chemistry optimization discussions.

Analytical characterization of 2,3-Bis(trifluoromethyl)-5-iodophenol typically involves advanced techniques like 19F NMR (a growing area of spectroscopic interest) and LC-MS. The distinct chemical shift patterns of its trifluoromethyl groups provide valuable structural information, making it a useful model compound for NMR education – a niche but steady search category in academic circles.

In the context of structure-activity relationship (SAR) studies, the ortho-substitution pattern of this compound offers steric effects that influence molecular recognition – a key consideration in fragment-based drug discovery approaches. This explains its inclusion in several commercial screening libraries, as researchers increasingly search for "three-dimensional fragments" to overcome flat-molecule limitations in lead discovery.

The thermal stability of CAS 1805472-41-6 makes it suitable for high-temperature reactions, addressing a common pain point in heterocycle synthesis forums. Its performance in microwave-assisted chemistry has been documented, connecting to industry trends toward accelerated synthesis platforms. These attributes contribute to its growing presence in automated synthesis workflows, a major focus area for pharmaceutical R&D efficiency improvements.

From a regulatory perspective, proper handling of iodinated compounds like 2,3-Bis(trifluoromethyl)-5-iodophenol requires understanding waste disposal protocols – a frequently searched compliance topic. The compound's material safety data emphasizes standard organic laboratory precautions, without the restrictions associated with more controlled substances, making it accessible for academic and industrial research applications.

Looking forward, the unique properties of 1805472-41-6 position it as a valuable tool for exploring fluorine-specific interactions in biological systems – a cutting-edge research area with increasing publication activity. As the pharmaceutical industry continues prioritizing fluorine incorporation strategies (evidenced by rising patent filings), demand for versatile building blocks like this iodophenol derivative will likely grow, particularly in targeted drug delivery and proteolysis-targeting chimera (PROTAC) development.